Cas no 930769-55-4 ((S)-3-Amino-3-(4-chlorophenyl)propanoic acid hydrochloride)

• Product Name: (S)-3-Amino-3-(4-chlorophenyl)propanoic acid hydrochloride
• CAS No: 930769-55-4
• MF: C₉H₁₁Cl₂NO₂
• MW: 236.0951
• MDL: MFCD03427843
• CID: 4660042
• PubChem ID: 24832853
• Update Time: 2025-10-19

(S)-3-Amino-3-(4-chlorophenyl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-3-(4-chlorophenyl)propanoic acid HCl
• (S)-3-Amino-3-(4-chlorophenyl)propanoic acid hydrochloride
• (S)-3-Amino-3-(4-chloro-phenyl)-propionic acid hydrochloride
• (3S)-3-AMINO-3-(4-CHLOROPHENYL)PROPANOIC ACID HYDROCHLORIDE
• SCHEMBL20446442
• EN300-7422449
• AKOS027337380
• (S)-3-Amino-3-(4-chlorophenyl)propanoicacidhydrochloride
• (3S)-3-amino-3-(4-chlorophenyl)propanoic acid;hydrochloride
• CS-0158123
• Y10448
• AS-67650
• 930769-55-4

• MDL： MFCD03427843
• Inchi： 1S/C9H10ClNO2.ClH/c10-7-3-1-6(2-4-7)8(11)5-9(12)13;/h1-4,8H,5,11H2,(H,12,13);1H/t8-;/m0./s1
• InChI Key： OWLYBHXRFBLXNQ-QRPNPIFTSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])[C@]([H])(C([H])([H])C(=O)O[H])N([H])[H].Cl[H]

Computed Properties

• Exact Mass: 235.0166840g/mol
• Monoisotopic Mass: 235.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

Additional information on (S)-3-Amino-3-(4-chlorophenyl)propanoic acid hydrochloride

Recent Advances in the Study of (S)-3-Amino-3-(4-chlorophenyl)propanoic acid hydrochloride (CAS: 930769-55-4)

In recent years, (S)-3-Amino-3-(4-chlorophenyl)propanoic acid hydrochloride (CAS: 930769-55-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a chiral amino acid derivative, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting neurological disorders and metabolic diseases. The unique structural features of this molecule, including its stereochemistry and functional groups, make it a valuable building block for drug design and synthesis.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of (S)-3-Amino-3-(4-chlorophenyl)propanoic acid hydrochloride. One notable area of investigation is its role as a modulator of neurotransmitter systems. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high affinity for specific GABA receptors, suggesting its potential as a therapeutic agent for anxiety and epilepsy. The study utilized advanced computational modeling and in vitro assays to characterize the binding interactions, providing valuable insights for future drug development.

Another significant advancement involves the application of (S)-3-Amino-3-(4-chlorophenyl)propanoic acid hydrochloride in the synthesis of peptide-based therapeutics. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this compound into peptide sequences, resulting in enhanced stability and bioavailability. The researchers employed solid-phase peptide synthesis (SPPS) techniques and conducted extensive pharmacokinetic analyses to evaluate the performance of these modified peptides in preclinical models.

The compound's potential in addressing metabolic disorders has also been explored. Recent findings presented at the 2023 American Chemical Society National Meeting highlighted its ability to modulate key enzymes involved in glucose metabolism. These discoveries open new avenues for developing treatments for diabetes and related conditions. The research team utilized X-ray crystallography to determine the three-dimensional structure of the compound-enzyme complex, providing atomic-level details of the interaction mechanism.

From a synthetic chemistry perspective, innovative approaches to the production of (S)-3-Amino-3-(4-chlorophenyl)propanoic acid hydrochloride have been developed. A 2024 publication in Organic Process Research & Development described a novel catalytic asymmetric synthesis method that significantly improves yield and enantiomeric purity while reducing environmental impact. This advancement addresses previous challenges in large-scale production and makes the compound more accessible for research and development purposes.

Looking forward, the diverse biological activities and synthetic versatility of (S)-3-Amino-3-(4-chlorophenyl)propanoic acid hydrochloride position it as a compound of continued interest in pharmaceutical research. Current investigations are exploring its potential in combination therapies and targeted drug delivery systems. As research progresses, this molecule may play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.